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Compound of Interest

Compound Name: Cy2 dic18 (5)

Cat. No.: B12093597

Get Quote

Core Clarification: The term "Cy2 DiC18(5)" presents a nomenclature conflict.

"Cy2" refers to a green-fluorescing cyanine (Emission

500–510 nm).[1] In the context of lipophilic membrane dyes, the Cy2 equivalent is DiO (3,3′-
dioctadecyloxacarbocyanine perchlorate), chemically defined as DiOC

(3).[1][2]

"DiC18(5)" typically refers to a pentamethine bridge structure, which shifts emission to the

red/far-red spectrum (Cy5-like).[1] The standard dye with this structure is DiD (DiIC

(5)).[1]

Technical Verdict: Based on the "Cy2" designation, this guide focuses on DiO (DiOC

(3)), the industry-standard green lipophilic tracer.[1] However, a comparative profile for DiD is
included to ensure coverage if the "(5)" suffix was the intended specification.

Part 1: Technical Profile & Photophysical
Properties[1]
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DiO is a lipophilic carbocyanine dye that is weakly fluorescent in aqueous media but becomes

highly fluorescent upon insertion into the lipid bilayer.[1][3][4][5] This "environment-sensitive"

property results from the restriction of rotational relaxation modes in the rigid membrane

environment.[1]

Quantitative Data Summary
Property DiO (Cy2 Equivalent) DiD (Cy5 Equivalent)

Common Name
DiO, DiOC

(3)

DiD, DiIC

(5)

Fluorescence Color Green Far-Red

Excitation Max (

)

484 nm (MeOH) / 487 nm

(Membrane)
644 nm (MeOH)

Emission Max (

)

501 nm (MeOH) / 501 nm

(Membrane)
665 nm (MeOH)

Extinction Coefficient (

)

154,000 M

cm

(approx.)*

~240,000 M

cm

Quantum Yield (QY) 0.52 (in MeOH)**
~0.3 – 0.5 (Membrane

dependent)

Stokes Shift ~17 nm ~21 nm

Solubility DMF, DMSO, Ethanol DMF, DMSO, Ethanol

*Note on

: Values range from 102,000 to 154,000 M

cm

depending on solvent polarity (e.g., Methanol vs. Ethanol) and aggregation state. **Note on
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QY: DiO QY is negligible (<0.[1]01) in water due to quenching but rises to ~0.52 in membranes
or organic solvents.[1]

Spectral Logic
The high extinction coefficient of DiO allows for sensitive detection even at low membrane

concentrations.[1] The quantum yield enhancement in lipids is driven by the restriction of

intramolecular rotation.[1] In water, the flexible methine bridge allows non-radiative decay

(heat); in a lipid bilayer, the molecule is "locked," forcing energy release via photon emission.[1]

Part 2: Experimental Methodologies
Preparation of Stock Solutions

Solvent Choice:DMF (Dimethylformamide) is preferred over ethanol for DiO stock solutions

due to higher solubility and stability.[1]

Concentration: Prepare a 1 mM to 5 mM stock solution.

Calculation: MW of DiO Perchlorate

881.7 g/mol .[1]

To make 1 mL of 1 mM stock: Dissolve 0.88 mg of DiO in 1 mL DMF.

Storage: Store at -20°C, desiccated, and protected from light. Shelf life is >6 months.[1][6][7]

Protocol: Measuring Quantum Yield (Comparative
Method)
To validate the QY of DiO in a specific experimental buffer or liposome formulation, use the

comparative method against a standard reference (Fluorescein).[1]

Reagents:

Reference: Fluorescein in 0.1 M NaOH (QY = 0.95).

Sample: DiO in Methanol (or liposomes).

Step-by-Step Workflow:
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Absorbance Matching: Prepare dilute solutions of DiO and Fluorescein such that their

absorbance at the excitation wavelength (e.g., 488 nm) is identical and below 0.1 OD (to

avoid inner filter effects).[1]

Spectral Integration: Record the integrated fluorescence emission spectrum (area under the

curve) for both.

Calculation:

Where:

is the slope of Integrated Fluorescence vs. Absorbance;

is the refractive index of the solvent.[1]

Protocol: Membrane Staining (Fixed & Live Cells)
DiO allows for multicolor imaging (e.g., with DiI or DiD).[1][3][4]

Cell Prep: Adherent cells on coverslips or suspension cells (

cells/mL).

Staining Solution: Dilute stock DiO into culture medium (serum-free preferred) to a final

concentration of 1–5 µM.

Optimization: For fixed cells, dye diffusion is slower.[1] Incubate longer or use mild

detergents (rarely recommended as they strip lipids).[1]

Incubation: Incubate for 10–20 minutes at 37°C.

Wash: Wash 3x with PBS to remove background probe.[1]

Fixation (Optional): If fixing after staining, use 4% PFA.[1] Warning: Avoid acetone or

methanol fixation as they extract the lipid-dye complex.[1]

Part 3: Visualization of Mechanism & Workflow
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Diagram: Lipophilic Dye Mechanism & Staining
Workflow
This diagram illustrates the "Turn-On" mechanism of DiO and the critical decision points in the

staining protocol.[1]

Photophysics
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Caption: Figure 1. The "Turn-On" mechanism of DiO.[1] In aqueous solution, energy dissipates

non-radiatively.[1] Upon membrane insertion, rotational restriction enables high quantum yield

fluorescence.[1]

Part 4: Troubleshooting & Optimization
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Issue Cause Solution

Precipitation
Dye aggregation in aqueous

buffer.[1]

Sonicate the staining solution;

maintain <0.5% DMSO/DMF

final concentration; add dye to

vortexing buffer.[1]

Weak Signal
Low QY due to poor

membrane insertion.[1]

Ensure serum-free media

during staining (serum proteins

bind the dye).[1] Increase

incubation time.

Photobleaching
Oxidation of the polymethine

bridge.[1]

Use antifade mounting media

compatible with lipophilic dyes;

minimize laser power.[1]

Spotty Staining
Dye aggregates or

endocytosis.[1]

Stain at 37°C to facilitate

lateral diffusion; wash

thoroughly; filter stock solution

(0.2 µm).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp00282.pdf
https://faculty.washington.edu/slkeller/diI-datasheet.pdf
https://www.benchchem.com/product/b12093597/docs#executive-summary-nomenclature-identity-resolution
https://www.benchchem.com/product/b12093597/docs#executive-summary-nomenclature-identity-resolution
https://www.benchchem.com/product/b12093597/docs#executive-summary-nomenclature-identity-resolution
https://www.benchchem.com/product/b12093597/docs#executive-summary-nomenclature-identity-resolution
https://www.benchchem.com/product/b12093597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

